Enalapril Diketopiperazine
Enalapril Diketopiperazine
Brand Name:
Vulcanchem
CAS No.:
115729-52-7
VCID:
VC0127858
InChI:
InChI=1S/C20H26N2O4/c1-3-26-20(25)17(12-11-15-8-5-4-6-9-15)22-14(2)18(23)21-13-7-10-16(21)19(22)24/h4-6,8-9,14,16-17H,3,7,10-13H2,1-2H3/t14-,16-,17-/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N3CCCC3C2=O)C
Molecular Formula:
C20H26N2O4
Molecular Weight:
358.4 g/mol
Enalapril Diketopiperazine
CAS No.: 115729-52-7
Reference Standards
VCID: VC0127858
Molecular Formula: C20H26N2O4
Molecular Weight: 358.4 g/mol
| CAS No. | 115729-52-7 |
|---|---|
| Product Name | Enalapril Diketopiperazine |
| Molecular Formula | C20H26N2O4 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | ethyl (2S)-2-[(3S,8aS)-3-methyl-1,4-dioxo-6,7,8,8a-tetrahydro-3H-pyrrolo[1,2-a]pyrazin-2-yl]-4-phenylbutanoate |
| Standard InChI | InChI=1S/C20H26N2O4/c1-3-26-20(25)17(12-11-15-8-5-4-6-9-15)22-14(2)18(23)21-13-7-10-16(21)19(22)24/h4-6,8-9,14,16-17H,3,7,10-13H2,1-2H3/t14-,16-,17-/m0/s1 |
| Standard InChIKey | BMZHNHHJUGMMLV-XIRDDKMYSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CCC1=CC=CC=C1)N2[C@H](C(=O)N3CCC[C@H]3C2=O)C |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N3CCCC3C2=O)C |
| Canonical SMILES | CCOC(=O)C(CCC1=CC=CC=C1)N2C(C(=O)N3CCCC3C2=O)C |
| Synonyms | (αS,3S,8aS)-Hexahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)pyrrolo[1,2-a]pyrazine-2(1H)-acetic Acid Ethyl Ester; [3S-[2(R*),3α,8aβ]]-Hexahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)pyrrolo[1,2-a]pyrazine-2(1H)-acetic Acid Ethyl Ester; Enalapril DKP; |
| PubChem Compound | 14962498 |
| Last Modified | Nov 11 2021 |
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